Cas no 446254-19-9 (1,2,5-Tribromo-3-(2-bromophenoxy)benzene)

1,2,5-Tribromo-3-(2-bromophenoxy)benzene is a brominated aromatic compound characterized by its high bromine content, which contributes to its flame-retardant properties. The molecule features a tribrominated benzene core linked to a 2-bromophenoxy group, enhancing its thermal stability and reactivity in synthetic applications. This compound is primarily utilized as an intermediate in the synthesis of advanced flame retardants and specialty polymers. Its well-defined structure ensures consistent performance in halogenation reactions, while its high purity makes it suitable for research and industrial applications requiring precise bromination. The compound’s stability under processing conditions further supports its use in high-performance material formulations.

1,2,5-Tribromo-3-(2-bromophenoxy)benzene structure

446254-19-9 structure

Product Name:1,2,5-Tribromo-3-(2-bromophenoxy)benzene

CAS No:446254-19-9

MF:C₁₂H₆Br₄O

MW:485.791440486908

CID:3166395

Update Time:2025-06-14

1,2,5-Tribromo-3-(2-bromophenoxy)benzene Chemical and Physical Properties

Names and Identifiers

- 2,2',3,5-Tetrabromodiphenyl ether
- 1,2,5-Tribromo-3-(2-bromophenoxy)benzene
- Inchi： 1S/C12H6Br4O/c13-7-5-9(15)12(16)11(6-7)17-10-4-2-1-3-8(10)14/h1-6H
- InChI Key： LKMQHSYDVDIECC-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(=CC=1OC1C=CC=CC=1Br)Br)Br

1,2,5-Tribromo-3-(2-bromophenoxy)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	T771940-1mg	1,2,5-Tribromo-3-(2-bromophenoxy)benzene	446254-19-9		1mg	$190.00	2023-05-17
TRC	T771940-10mg	1,2,5-Tribromo-3-(2-bromophenoxy)benzene	446254-19-9		10mg	$1499.00	2023-05-17

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Additional information on 1,2,5-Tribromo-3-(2-bromophenoxy)benzene

Comprehensive Overview of 1,2,5-Tribromo-3-(2-bromophenoxy)benzene (CAS No. 446254-19-9)

1,2,5-Tribromo-3-(2-bromophenoxy)benzene (CAS No. 446254-19-9) is a brominated aromatic compound with significant applications in industrial and research settings. This compound, characterized by its unique molecular structure, has garnered attention due to its potential uses in flame retardants, polymer stabilization, and specialty chemical synthesis. The increasing demand for brominated flame retardants and high-performance materials has driven interest in this compound, making it a subject of scientific and industrial exploration.

The molecular formula of 1,2,5-Tribromo-3-(2-bromophenoxy)benzene reflects its complex structure, featuring multiple bromine atoms attached to a benzene ring and a phenoxy group. This configuration contributes to its thermal stability and chemical resistance, properties highly sought after in applications such as electronic encapsulation and high-temperature coatings. Researchers are also investigating its role in advanced material science, particularly in the development of halogenated polymers and specialty additives.

In recent years, the compound has been linked to discussions on sustainable chemistry and green alternatives. While brominated compounds are effective in certain applications, the industry is increasingly focused on balancing performance with environmental considerations. This has led to studies on the biodegradability and eco-toxicity of 1,2,5-Tribromo-3-(2-bromophenoxy)benzene, aligning with global trends toward safer chemical formulations.

From a synthetic perspective, CAS No. 446254-19-9 is often produced through multi-step bromination reactions, involving careful control of reaction conditions to achieve high purity. Its synthesis is a topic of interest in organic chemistry research, with publications exploring optimized pathways and catalytic methods. The compound's stability under various conditions makes it a valuable intermediate in the production of complex organic molecules and functional materials.

The analytical characterization of 1,2,5-Tribromo-3-(2-bromophenoxy)benzene typically involves techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure accurate identification and quality control, which are critical for industrial applications. The compound's spectral data is well-documented, aiding researchers in its identification and study.

In the context of market trends, the demand for specialty brominated compounds like 1,2,5-Tribromo-3-(2-bromophenoxy)benzene is influenced by advancements in electronics, automotive materials, and construction. Its role in enhancing fire safety without compromising material performance has positioned it as a key component in innovative material solutions. However, regulatory frameworks and shifting consumer preferences toward non-halogenated alternatives are shaping its future applications.

For researchers and industry professionals, understanding the structure-activity relationship of CAS No. 446254-19-9 is essential. Its bromine-rich structure offers insights into halogen bonding interactions and molecular design principles, which are pivotal in developing next-generation materials. Collaborative efforts between academia and industry continue to explore its full potential while addressing safety and sustainability concerns.

In summary, 1,2,5-Tribromo-3-(2-bromophenoxy)benzene (CAS No. 446254-19-9) represents a versatile and scientifically significant compound. Its applications span multiple industries, driven by its unique properties and adaptability. As the chemical industry evolves, this compound remains a focal point for innovation, balancing performance with environmental stewardship.